N-(3-chloropyridin-2-yl)-2-methoxybenzamide

• Molecular Formula: C13H11ClN2O2
• Molecular Weight: 262.69 g/mol
• IUPAC Name: N-(3-chloropyridin-2-yl)-2-methoxybenzamide
• InChI: InChI=1S/C13H11ClN2O2/c1-18-11-7-3-2-5-9(11)13(17)16-12-10(14)6-4-8-15-12/h2-8H,1H3,(H,15,16,17)
• InChI Key: XQNPHSUMQJKNAN-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C(=O)NC2=C(C=CC=N2)Cl

Description

N-(3-chloropyridin-2-yl)-2-methoxybenzamide, also known as GSK2330672, is a novel small molecule inhibitor that has gained significant interest in the scientific community due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has been shown to exhibit potent inhibitory activity against certain enzymes and receptors. In

Mechanism of Action

The mechanism of action of N-(3-chloropyridin-2-yl)-2-methoxybenzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and receptors that are involved in cancer cell growth and proliferation. Specifically, it has been shown to inhibit the activity of the protein kinase CK2, which is a key regulator of cell growth and proliferation. Additionally, it has been shown to inhibit the activity of the histone deacetylase HDAC6, which is involved in the regulation of gene expression.
Biochemical and Physiological Effects:
N-(3-chloropyridin-2-yl)-2-methoxybenzamide has been shown to exhibit potent inhibitory activity against certain enzymes and receptors that are involved in cancer cell growth and proliferation. Additionally, it has been shown to induce apoptosis in cancer cells. In animal studies, this compound has been shown to inhibit tumor growth and prolong survival in mice with cancer. However, further studies are needed to determine the exact biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(3-chloropyridin-2-yl)-2-methoxybenzamide is its potent inhibitory activity against certain enzymes and receptors that are involved in cancer cell growth and proliferation. Additionally, it has been shown to induce apoptosis in cancer cells. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain lab experiments.

Future Directions

There are several future directions for the study of N-(3-chloropyridin-2-yl)-2-methoxybenzamide. One area of research is the development of more efficient synthesis methods for this compound. Additionally, further studies are needed to determine the exact mechanism of action of this compound and its biochemical and physiological effects. Another area of research is the development of new therapeutic applications for this compound, such as in the treatment of other diseases besides cancer. Finally, the development of more soluble derivatives of this compound could improve its potential for use in lab experiments.

Synthesis Methods

The synthesis of N-(3-chloropyridin-2-yl)-2-methoxybenzamide is a multi-step process that involves the reaction of 2-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 3-chloro-2-pyridinamine in the presence of a base to form the desired product. The overall yield of this process is approximately 50%.

Scientific Research Applications

N-(3-chloropyridin-2-yl)-2-methoxybenzamide has been extensively studied in various scientific research fields. One of the most promising applications of this compound is in the treatment of cancer. It has been shown to exhibit potent inhibitory activity against certain enzymes and receptors that are involved in cancer cell growth and proliferation. Additionally, it has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death that is essential for the elimination of cancer cells.